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Compound of Interest

Compound Name: 3,5-Difluoro-3'-methylbenzhydrol

Cat. No.: B3416501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3,5-
Difluoro-3'-methylbenzhydrol, a fluorinated organic compound of interest in chemical

research and development.

Physicochemical Data Summary
The core quantitative data for 3,5-Difluoro-3'-methylbenzhydrol is summarized in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 234.24 g/mol [1]

Molecular Formula C₁₄H₁₂F₂O [1]

CAS Number 842140-75-4 [1]

Structural Information
The molecular structure of 3,5-Difluoro-3'-methylbenzhydrol is foundational to understanding

its chemical behavior and potential interactions.

Caption: 2D representation of the chemical structure of 3,5-Difluoro-3'-methylbenzhydrol.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3,5-Difluoro-3'-
methylbenzhydrol are proprietary and not publicly available in the searched literature.

However, general synthetic routes for similar benzhydrol derivatives often involve the Grignard

reaction between a substituted benzaldehyde and a phenylmagnesium halide, followed by

acidic workup. Purification is typically achieved through column chromatography or

recrystallization.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information detailing the specific signaling pathways

modulated by 3,5-Difluoro-3'-methylbenzhydrol or its comprehensive biological activity

profile. Further research is required to elucidate its pharmacological and toxicological

properties. Researchers investigating novel therapeutic agents may find the unique substitution

pattern of this molecule to be of interest for structure-activity relationship (SAR) studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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